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Compound of Interest

Compound Name: Ferric tartrate

Cat. No.: B1599040 Get Quote

The proper disposal of ferric tartrate is essential for maintaining laboratory safety and

ensuring environmental compliance. While ferric tartrate is generally not classified as a

hazardous substance under Regulation (EC) No. 1272/2008, adherence to established

disposal protocols is a critical component of responsible laboratory management.[1] This guide

provides detailed, step-by-step procedures for researchers, scientists, and drug development

professionals to safely handle and dispose of ferric tartrate waste.

Essential Safety and Logistical Information
Before beginning any disposal process, it is imperative to implement the following safety and

logistical measures.

1. Consult Institutional and Local Regulations: Your institution's Environmental Health and

Safety (EHS) department is the primary resource for specific guidance on chemical waste.[2][3]

Always consult with them to ensure compliance with federal, state, and local disposal

regulations, as requirements can vary significantly.

2. Personal Protective Equipment (PPE): Appropriate PPE must be worn when handling ferric
tartrate for disposal. This includes:

Eye Protection: Safety glasses or goggles approved under government standards such as

NIOSH (US) or EN 166 (EU).[1]
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Hand Protection: Chemical-resistant gloves. Gloves should be inspected before use and

disposed of properly after handling the chemical.[1]

Respiratory Protection: In situations where dust may be generated, use a dust mask or a

respirator tested and approved under appropriate government standards.[1][4]

Body Protection: A standard laboratory coat.

3. Waste Segregation and Labeling:

Dedicated Containers: Collect all ferric tartrate waste in a sturdy, leak-proof container that is

chemically compatible with the substance.[5]

Avoid Mixing: Do not mix ferric tartrate waste with other chemical waste streams unless

explicitly permitted by your EHS department.[3]

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Ferric Tartrate," and the date waste was first added.[2][6]

Step-by-Step Disposal Procedures
The correct disposal method for ferric tartrate depends on its physical state: solid or aqueous

solution.

Procedure for Solid Ferric Tartrate Waste
Containment: Carefully sweep up solid ferric tartrate, avoiding dust formation.[1][4]

Transfer: Place the swept material into a suitable, clearly labeled, and sealable container for

disposal.[1][4][7]

Storage: Keep the sealed container in a designated hazardous waste accumulation area.

Final Disposal: Arrange for the waste to be collected by a licensed disposal company.[1][7]

Do not dispose of solid ferric tartrate in the regular trash.[2]

Procedure for Aqueous Ferric Tartrate Solutions
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For aqueous solutions, neutralization may be required before disposal. This procedure must be

approved by your local wastewater authority and institutional EHS department.

pH Assessment: Use a calibrated pH meter or pH paper to determine the pH of the aqueous

solution.

Neutralization: If the pH is outside the acceptable range for sewer disposal (typically

between 6.0 and 9.0), the solution must be neutralized.[2] (See Experimental Protocol for

Neutralization below).

Verification and Disposal: Once the pH is confirmed to be within the acceptable range, the

neutralized solution can typically be flushed down the sanitary sewer with a large volume of

water (a recommended ratio is at least 20 parts water to 1 part neutralized solution).[2]

Crucially, obtain prior approval from your EHS department for drain disposal.

Alternative Disposal: If drain disposal is not permitted, collect the aqueous waste in a

properly labeled container and arrange for disposal via a licensed contractor.

Data Presentation: Aqueous Waste Disposal
Parameters

Parameter Guideline Source

Acceptable pH Range 6.0 - 9.0 [2]

Dilution Ratio (Post-

Neutralization)
≥20:1 (Water : Solution) [2]

Note: These are general guidelines. Always confirm acceptable parameters with your local

wastewater authority and institutional EHS department.

Experimental Protocol: Neutralization of Aqueous
Ferric Tartrate Solutions
This protocol outlines the steps to safely neutralize acidic or basic aqueous solutions of ferric
tartrate.
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Materials:

Dilute hydrochloric acid (e.g., 1M HCl)

Dilute sodium hydroxide (e.g., 1M NaOH)

Calibrated pH meter or pH paper

Stir plate and stir bar

Appropriate beaker or flask

Methodology:

Preparation: Conduct the entire procedure in a well-ventilated chemical fume hood while

wearing all required PPE.[2]

Dilution (if necessary): If the solution is highly concentrated, dilute it by slowly adding it to a

large volume of cold water in a suitable container.[2]

Neutralization:

Place the solution on a stir plate and begin gentle stirring.

Continuously monitor the pH of the solution.

Slowly add dilute acid or base dropwise to adjust the pH. Use dilute sodium hydroxide to

raise the pH or dilute hydrochloric acid to lower it.[2]

Continue adding the neutralizing agent until the pH is stable within the target neutral range

(e.g., 6.0 - 9.0).[2]

Final Disposal: Once neutralized, the solution is ready for the approved disposal method as

described above.

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of ferric
tartrate.

Ferric Tartrate Waste

Solid or Aqueous?

1. Collect in a suitable,
labeled, closed container.

  Solid

1. Check pH of the solution.

Aqueous  

2. Offer to a licensed
disposal company.

Is pH within acceptable
range (e.g., 6.0-9.0)?

2. Neutralize solution.
(See Experimental Protocol)

No

3. Confirm disposal method
with EHS department.

Yes

4. Dispose via approved method
(drain or licensed contractor).
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of ferric tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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